Cas no 22566-35-4 (1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile
• CAS No: 22566-35-4
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 5044261
• PubChem ID: 68084889
• Update Time: 2025-06-07

1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-allylcyclopropanecarbonitrile
• 1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile
• 1-prop-2-enylcyclopropane-1-carbonitrile

• Inchi： 1S/C7H9N/c1-2-3-7(6-8)4-5-7/h2H,1,3-5H2
• InChI Key： HAYUSYFQQSRDKZ-UHFFFAOYSA-N
• SMILES： N#CC1(CC=C)CC1

Computed Properties

• Exact Mass: 107.073499291g/mol
• Monoisotopic Mass: 107.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.8

Additional information on 1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile

1-(Prop-2-en-1-yl)cyclopropane-1-carbonitrile: A Comprehensive Overview

1-(Prop-2-en-1-yl)cyclopropane-1-carbonitrile (CAS No. 22566-35-4) is a versatile organic compound with significant applications in various fields of chemistry. This compound, often referred to as cyclopropenone derivative, has garnered attention due to its unique structural properties and potential uses in synthetic chemistry, materials science, and drug discovery. The molecule consists of a cyclopropane ring substituted with a propenyl group and a nitrile functional group, making it a valuable building block for constructing complex organic architectures.

The cyclopropane ring in this compound is a key structural feature that contributes to its reactivity and stability. Cyclopropane derivatives are known for their strained ring systems, which can lead to unique chemical behaviors. In the case of 1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile, the presence of the nitrile group further enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the synthesis of biologically active compounds, where its strained ring system facilitates various types of cycloaddition reactions.

One of the most notable applications of 1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile is in the field of drug discovery. Researchers have utilized this compound as a precursor for synthesizing bioactive molecules with potential therapeutic applications. For instance, its ability to undergo [2+2] cycloaddition reactions has been exploited to construct complex polycyclic frameworks that mimic natural product structures. These frameworks are often screened for their potential as inhibitors of key enzymes or receptors involved in disease pathways.

In addition to its role in drug discovery, cyclopropenone derivatives like this compound have found applications in materials science. The strained cyclopropane ring can be incorporated into polymer systems to enhance their mechanical properties or create stimuli-responsive materials. Recent advancements in polymer chemistry have demonstrated how such compounds can be used to design materials with tailored mechanical strength and environmental responsiveness.

The synthesis of 1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile typically involves multi-step organic reactions, often starting from readily available starting materials such as propargyl alcohol or acrylonitriles. One common approach involves the formation of the cyclopropane ring through metal-catalyzed cyclization reactions, followed by functionalization to introduce the propenyl and nitrile groups. These synthetic methods have been optimized over time to improve yields and selectivity, making the compound more accessible for research and industrial applications.

From an environmental standpoint, the compound's synthesis and use are designed to minimize ecological impact. Researchers are increasingly focusing on developing sustainable methods for synthesizing such compounds, including the use of renewable feedstocks and catalytic processes that reduce waste generation. These efforts align with global initiatives aimed at promoting green chemistry principles in industrial and academic settings.

In conclusion, 1-(prop-2-en-1-yl)cyclopropane-1-carbonitrile (CAS No. 22566-35-) is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing chemical science is likely to expand further.